![molecular formula C25H27NO2 B4200659 1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol](/img/structure/B4200659.png)
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol
Overview
Description
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol, also known as BPPOP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPPOP belongs to the class of piperidine derivatives and has been found to possess unique biochemical and physiological effects. In
Mechanism of Action
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol exerts its pharmacological effects by binding to the mu-opioid receptor, which is involved in pain modulation and reward pathways in the brain. This compound acts as a partial agonist of the mu-opioid receptor, meaning it produces a weaker response than a full agonist. This property of this compound makes it a promising candidate for the treatment of pain, as it reduces the risk of addiction and tolerance associated with full agonists.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells, suggesting its potential as a cancer therapeutic. In addition, this compound has been shown to modulate dopamine and serotonin levels in the brain, indicating its potential use in the treatment of neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol has several advantages for lab experiments. It is readily available in high yield and purity, making it easy to obtain for scientific research. This compound has also been extensively studied, with a range of pharmacological effects and potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. It has been found to exhibit low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has been shown to produce some adverse effects, including sedation and respiratory depression, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol. One area of interest is the development of novel derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential use of this compound in combination with other drugs for the treatment of pain and inflammation-related disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on the central nervous system. Overall, this compound has shown promising potential as a therapeutic agent, and further research is needed to fully explore its potential applications.
Scientific Research Applications
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenyl-4-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. This compound has also been shown to possess antitumor activity, suggesting its potential as a cancer therapeutic. In addition, this compound has been investigated for its effects on the central nervous system, including its ability to modulate dopamine and serotonin levels, indicating its potential use in the treatment of neuropsychiatric disorders.
properties
IUPAC Name |
1-benzyl-3-[hydroxy(phenyl)methyl]-4-phenylpiperidin-4-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO2/c27-24(21-12-6-2-7-13-21)23-19-26(18-20-10-4-1-5-11-20)17-16-25(23,28)22-14-8-3-9-15-22/h1-15,23-24,27-28H,16-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUOKAJBTLLBDLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1(C2=CC=CC=C2)O)C(C3=CC=CC=C3)O)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.